Cas no 2228095-36-9 (2-amino-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid
• CAS No: 2228095-36-9
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6455046
• PubChem ID: 165790651
• Update Time: 2025-05-19

2-amino-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid
• 2228095-36-9
• 2-amino-2-[1-(4-methylpyrimidin-5-yl)cyclopropyl]acetic acid
• EN300-1751747

• Inchi： 1S/C10H13N3O2/c1-6-7(4-12-5-13-6)10(2-3-10)8(11)9(14)15/h4-5,8H,2-3,11H2,1H3,(H,14,15)
• InChI Key： TYVRJDCRVKNAFB-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2=CN=CN=C2C)CC1)N)=O

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 89.1Ų

Additional information on 2-amino-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid

Research Brief on 2-amino-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid (CAS: 2228095-36-9)

Recent studies on the compound 2-amino-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid (CAS: 2228095-36-9) have highlighted its potential as a key intermediate in the synthesis of novel pharmaceutical agents. This cyclopropyl derivative has garnered attention due to its unique structural features, which enable it to act as a versatile building block in medicinal chemistry. The presence of both amino and carboxylic acid functional groups, combined with the cyclopropane ring and methylpyrimidine moiety, provides multiple sites for chemical modification, making it valuable for drug discovery programs targeting a range of diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing inhibitors for protein-protein interactions (PPIs), particularly in oncology applications. Researchers utilized 2228095-36-9 as a core scaffold to develop potent and selective inhibitors of the MDM2-p53 interaction, showing promising results in in vitro and in vivo models of various cancers. The study reported that derivatives of this compound exhibited improved binding affinity and pharmacokinetic properties compared to previous generations of MDM2 inhibitors.

In the field of antiviral research, a recent patent application (WO2023051234) disclosed the use of 2-amino-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid derivatives as potential broad-spectrum antiviral agents. The application claims that certain modifications of this scaffold show inhibitory activity against multiple RNA viruses, including SARS-CoV-2 and influenza viruses. The proposed mechanism involves interference with viral RNA-dependent RNA polymerase activity, though detailed structural-activity relationship studies are still ongoing.

From a synthetic chemistry perspective, several research groups have developed novel methodologies for the asymmetric synthesis of this compound and its enantiomers. A 2024 publication in Organic Letters described an efficient enzymatic resolution process that yields enantiomerically pure forms of 2228095-36-9, which is particularly important given the increasing emphasis on chiral drugs in modern pharmaceutical development. The reported method achieved >99% enantiomeric excess with good overall yield, addressing previous challenges in the stereoselective synthesis of this compound.

Pharmacokinetic studies of 2-amino-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid derivatives have revealed interesting properties that make them attractive drug candidates. The cyclopropyl ring appears to confer metabolic stability while maintaining acceptable solubility, and the pyrimidine moiety facilitates favorable tissue distribution patterns. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling suggests that properly modified derivatives of this scaffold can achieve good oral bioavailability and blood-brain barrier penetration, expanding potential therapeutic applications to CNS disorders.

Ongoing research is exploring the use of this compound in targeted protein degradation strategies, particularly in PROTAC (Proteolysis Targeting Chimera) development. Preliminary results presented at the 2024 American Chemical Society meeting showed that conjugates of 2228095-36-9 with E3 ligase binders could effectively degrade several disease-relevant proteins, opening new avenues for the treatment of conditions that have been traditionally difficult to target with small molecules.

As the pharmaceutical industry continues to seek novel chemical entities with improved properties, 2-amino-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid stands out as a promising scaffold with multiple applications. Future research directions likely include further optimization of its derivatives for specific therapeutic targets, development of more efficient synthetic routes, and comprehensive preclinical evaluation of lead compounds derived from this versatile intermediate.